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This guide provides a comprehensive technical overview of 2-chlorobenzaldehyde, a pivotal

organic intermediate. Tailored for researchers, scientists, and professionals in drug

development, this document delves into the compound's core structural features, explores its

diverse reactivity, and highlights its significant applications across various industries, with a

particular focus on pharmaceutical synthesis.

Introduction: The Molecular Profile of 2-
Chlorobenzaldehyde
2-Chlorobenzaldehyde, systematically named 2-chlorobenzene-1-carbaldehyde, is an

aromatic aldehyde with the chemical formula C₇H₅ClO.[1] It presents as a colorless to pale

yellow liquid characterized by a pungent, almond-like odor.[2] The molecule's structure,

featuring a chlorine atom at the ortho-position to the formyl group on the benzene ring, is

fundamental to its distinct chemical behavior. This substitution pattern not only influences its

physical properties but also modulates the reactivity of both the aldehyde functional group and

the aromatic ring.[2]

The presence of the electron-withdrawing chlorine atom enhances the electrophilicity of the

carbonyl carbon, making it more susceptible to nucleophilic attack compared to unsubstituted

benzaldehyde.[3] However, the ortho positioning of this bulky halogen also introduces steric

hindrance, which can influence reaction rates and pathways.[3] Notably, 2-
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chlorobenzaldehyde is more stable against auto-oxidation than benzaldehyde, a property that

enhances its shelf-life and utility in synthesis.[4]

Physicochemical Properties
A summary of key physicochemical data for 2-chlorobenzaldehyde is presented below for

easy reference.

Property Value Reference(s)

Molecular Formula C₇H₅ClO [2][4]

Molar Mass 140.57 g/mol [1][4]

Appearance
Colorless to pale yellow oily

liquid
[2][4]

Melting Point 9–12 °C [4]

Boiling Point 209–215 °C [4]

Density ~1.25 g/cm³ [2][4]

Flash Point 87-88 °C [2][5]

Solubility

Insoluble in water; soluble in

ethanol, ether, benzene, and

acetone.[2]

[2]

Synthesis of 2-Chlorobenzaldehyde: Industrial and
Laboratory Approaches
The primary industrial route to 2-chlorobenzaldehyde involves the hydrolysis of 2-

chlorobenzal chloride (1-chloro-2-(dichloromethyl)benzene).[4][6] This precursor is itself

synthesized via the free-radical side-chain chlorination of 2-chlorotoluene.[6][7]

Caption: Industrial synthesis of 2-chlorobenzaldehyde.
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Experimental Protocol: Sulfuric Acid-Catalyzed
Hydrolysis of 1-Chloro-2-(dichloromethyl)benzene
This protocol details a common laboratory-scale synthesis of 2-chlorobenzaldehyde.

Materials:

1-Chloro-2-(dichloromethyl)benzene

Concentrated sulfuric acid (98%)

Ice-cold water

Sodium carbonate solution (10% w/v)

Diethyl ether (or other suitable extraction solvent)

Anhydrous magnesium sulfate

Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

In a round-bottom flask equipped with a stirrer and a reflux condenser, cautiously add 250 g

of freshly distilled 1-chloro-2-(dichloromethyl)benzene to 500 g of concentrated sulfuric acid.

[8]

Stir the mixture vigorously to form an emulsion. A significant amount of hydrogen chloride

gas will be evolved, which should be directed to a suitable gas trap.[8] The reaction is initially

exothermic, and the temperature may drop.

Once the initial vigorous reaction subsides, gently heat the mixture to 30-40°C for

approximately 12 hours, or until the evolution of HCl ceases.[8]

After cooling, pour the reaction mixture carefully onto a large volume of crushed ice/cold

water (approx. 3 liters).[8]

Separate the oily layer of crude 2-chlorobenzaldehyde using a separatory funnel.
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Wash the organic layer sequentially with cold water, 10% sodium carbonate solution (until

effervescence ceases), and finally with water again.[8]

Dry the crude product over anhydrous magnesium sulfate.

Purify the final product by vacuum distillation, collecting the fraction boiling at approximately

84°C/10 mmHg.[8]

The Reactive Landscape of 2-Chlorobenzaldehyde
The reactivity of 2-chlorobenzaldehyde is dominated by the interplay between its aldehyde

functionality and the chloro-substituted aromatic ring. It participates in a wide array of chemical

transformations, making it a versatile synthetic intermediate.[9][10]

Reactions at the Carbonyl Group
The aldehyde group is the primary site of reactivity, undergoing nucleophilic additions,

condensations, and redox reactions.

While more resistant to oxidation than benzaldehyde, 2-chlorobenzaldehyde can be oxidized

to 2-chlorobenzoic acid using strong oxidizing agents. A milder, more selective method involves

the use of magnesium ferrite (MgFe₂O₄) nanoparticles as a catalyst with an oxidant like oxone,

which can efficiently convert the corresponding alcohol to the aldehyde, demonstrating a

reversible pathway under controlled conditions.[11]

The aldehyde can be readily reduced to 2-chlorobenzyl alcohol using common reducing agents

such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

2-Chlorobenzaldehyde is a valuable substrate for various condensation reactions that form

new carbon-carbon bonds.

Knoevenagel Condensation: This reaction occurs between 2-chlorobenzaldehyde and an

active methylene compound, such as malononitrile or ethyl cyanoacetate, in the presence of

a weak base like piperidine.[3] The reaction is pivotal in synthesizing α,β-unsaturated

compounds. For instance, the reaction with malononitrile is the key step in the synthesis of

CS gas ((2-chlorobenzal)malononitrile), a common riot control agent.[4]
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Caption: Workflow for the Knoevenagel condensation.

Cannizzaro Reaction: Lacking α-hydrogens, 2-chlorobenzaldehyde undergoes the

Cannizzaro reaction in the presence of a strong base (e.g., 50% KOH). This is a

disproportionation reaction where one molecule of the aldehyde is reduced to 2-chlorobenzyl

alcohol, and another is oxidized to potassium 2-chlorobenzoate.[12]

Reactions Involving the Aromatic Ring
The chlorine atom and the aldehyde group both influence the reactivity of the benzene ring.

The aldehyde group is deactivating and meta-directing for electrophilic aromatic substitution,

while the chlorine atom is deactivating but ortho-, para-directing. The interplay of these effects

can lead to complex product mixtures in substitution reactions.

Applications in Synthesis and Industry
2-Chlorobenzaldehyde is a cornerstone intermediate in the chemical industry, with

applications spanning pharmaceuticals, agrochemicals, and materials science.[13]

Pharmaceutical Synthesis
The compound is a vital precursor for numerous active pharmaceutical ingredients (APIs).[14]

Its structure is incorporated into various drug scaffolds. For example, it is used in the synthesis

of cloxacillin sodium, an antibiotic.[14] It also serves as a starting material for generating

libraries of dihydropyrimidine derivatives through multicomponent reactions like the Biginelli

reaction, which are explored for their therapeutic potential.

Agrochemicals
Beyond its most well-known application in the production of CS gas, 2-chlorobenzaldehyde is

a precursor for several pesticides.[4][14] It is used to synthesize acaricides (mite and tick

killers) such as clofentezine and flutenzine.[15]

Dyes and Pigments
The reactivity of 2-chlorobenzaldehyde makes it a useful building block for triphenylmethane

dyes and other related colorants.[2]
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Other Industrial Uses
It also finds application as a brightener in zinc electroplating processes, where its sulfonated

derivative is particularly effective.[13][14]

Safety and Handling
2-Chlorobenzaldehyde is a hazardous substance that requires careful handling. It is corrosive

and can cause severe skin burns and eye damage.[16][17] Inhalation may lead to irritation of

the respiratory tract.[16] It is combustible and should be kept away from heat, sparks, and open

flames.[5]

Personal Protective Equipment (PPE):

Eye Protection: Tightly fitting safety goggles and a face shield are mandatory.[17][18]

Hand Protection: Chemical-resistant gloves must be worn.[18]

Skin and Body Protection: A corrosion-proof suit or appropriate protective clothing is

necessary.[19]

Respiratory Protection: Use in a well-ventilated area or with a suitable respirator.[18]

Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.[2][19] It is

sensitive to moisture and light. The storage area should be equipped to contain spills.[19]

Conclusion
2-Chlorobenzaldehyde is a molecule of significant industrial and academic importance. Its

unique structural characteristics—a sterically hindered yet electronically activated carbonyl

group on a chlorinated benzene ring—endow it with a rich and versatile reactivity. This

reactivity has been harnessed for the synthesis of a vast array of valuable products, from life-

saving pharmaceuticals to essential agrochemicals and vibrant dyes. A thorough understanding

of its synthesis, reaction mechanisms, and safe handling protocols, as detailed in this guide, is

crucial for any scientist or researcher aiming to utilize this potent chemical building block to its

full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7760846#2-chlorobenzaldehyde-structure-and-
reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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